Cas no 1054082-96-0 (Benzoic acid, 2-hydroxy-5-[[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl]-)

• Product Name: Benzoic acid, 2-hydroxy-5-[[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl]-
• CAS No: 1054082-96-0
• MF: C₁₆H₁₈N₂O₅S₂
• MW: 382.454521656036
• CID: 5186051
• Update Time: 2026-03-05

Benzoic acid, 2-hydroxy-5-[[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-[[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl]-

• Inchi： 1S/C16H18N2O5S2/c19-15-4-3-13(10-14(15)16(20)21)25(22,23)18-7-5-17(6-8-18)11-12-2-1-9-24-12/h1-4,9-10,19H,5-8,11H2,(H,20,21)
• InChI Key： PIDXOXOLPLSZGC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCN(CC3SC=CC=3)CC2)(=O)=O)=CC=C1O

Computed Properties

• Exact Mass: 382.066
• Monoisotopic Mass: 382.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2

Additional information on Benzoic acid, 2-hydroxy-5-[[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl]-

Benzoic Acid, 2-Hydroxy-5-[[4-(2-Thienylmethyl)-1-Piperazinyl]Sulfonyl] (CAS No. 1054082-96-0)

Benzoic acid, 2-hydroxy-5-[[4-(2-thienylmethyl)-1-piperazinyl]sulfonyl] (hereafter referred to as Benzoic Acid Derivative) is a complex organic compound with the CAS registry number 1054082-96-0. This compound belongs to the class of sulfonated benzoic acids, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzoic acid backbone with a hydroxyl group at position 2 and a sulfonyl group attached at position 5. The sulfonyl group is further substituted with a piperazine ring that bears a thienylmethyl substituent, adding complexity and functionality to the molecule.

The synthesis of Benzoic Acid Derivative involves multi-step organic reactions, including nucleophilic aromatic substitution, sulfonation, and piperazine ring formation. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments are particularly relevant for scaling up production for industrial applications.

One of the most promising applications of Benzoic Acid Derivative lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant bioactivity, particularly in modulating enzyme activity and receptor binding. For example, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, making it a candidate for anti-cancer drug development. Additionally, its sulfonyl group contributes to enhanced solubility and bioavailability, which are critical factors for drug efficacy.

In the field of agrochemistry, Benzoic Acid Derivative has shown potential as a plant growth regulator and stress mitigator. Its ability to modulate plant hormone signaling pathways could lead to improved crop yields under adverse environmental conditions. Furthermore, its thienylmethyl substituent imparts unique electronic properties that enhance its interaction with biological systems, making it a versatile molecule for agricultural applications.

From a materials science perspective, Benzoic Acid Derivative has been investigated for its role in constructing advanced functional materials. Its rigid aromatic backbone and electron-withdrawing groups make it suitable for applications in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). Recent studies have explored its use as a building block for self-assembling nanostructures, which could revolutionize the design of next-generation electronic devices.

In conclusion, Benzoic Acid Derivative (CAS No. 1054082-96-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with remarkable chemical and biological properties, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.